Cas no 1261733-77-0 (5-Bromoquinolin-3-ol)

• Product Name: 5-Bromoquinolin-3-ol
• CAS No: 1261733-77-0
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD18413581
• CID: 1088971
• PubChem ID: 65711195
• Update Time: 2025-06-13

5-Bromoquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromoquinolin-3-ol
• CS-0109527
• DTXSID70734926
• 1261733-77-0
• 3-Quinolinol, 5-bromo-
• AKOS015050914
• SY265098
• D76867
• A936969
• SB71391
• MFCD18413581
• EN300-270342

• MDL： MFCD18413581
• Inchi： 1S/C9H6BrNO/c10-8-2-1-3-9-7(8)4-6(12)5-11-9/h1-5,12H
• InChI Key： FPIBVPSBIRPADP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC(=CN=2)O

Computed Properties

• Exact Mass: 222.96328g/mol
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 5-Bromoquinolin-3-ol

Comprehensive Overview of 5-Bromoquinolin-3-ol (CAS No. 1261733-77-0): Properties, Applications, and Research Insights

5-Bromoquinolin-3-ol (CAS No. 1261733-77-0) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its bromine substitution at the 5-position and a hydroxyl group at the 3-position, serves as a versatile intermediate in organic synthesis. Its unique molecular structure enables applications in drug discovery, catalysis, and fluorescent probes, aligning with current trends in precision medicine and green chemistry.

Researchers frequently search for "5-Bromoquinolin-3-ol synthesis" or "CAS 1261733-77-0 applications," reflecting the demand for efficient synthetic routes and novel uses. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer therapeutics, due to quinoline's affinity for ATP-binding sites. Additionally, its photophysical properties make it valuable in designing OLED materials, addressing the surge in organic electronics research.

The compound’s structure-activity relationship (SAR) is another focal point, particularly in antimicrobial agent development. With growing concerns over antibiotic resistance, derivatives of 5-Bromoquinolin-3-ol are explored for their biofilm disruption capabilities. Computational chemistry tools like molecular docking further optimize its interactions with biological targets, a method frequently queried in AI-driven drug design platforms.

From an industrial perspective, scale-up production methods for CAS No. 1261733-77-0 are critical. Sustainable protocols, such as microwave-assisted synthesis or flow chemistry, reduce energy consumption and waste—key priorities in circular economy initiatives. Analytical techniques like HPLC purity analysis and NMR characterization ensure quality control, topics often searched alongside the compound’s CAS number.

In conclusion, 5-Bromoquinolin-3-ol exemplifies the intersection of medicinal chemistry and advanced materials. Its adaptability to high-throughput screening and nanotechnology integration positions it as a compound of enduring relevance. Future research may explore its bioconjugation potential or metal-organic framework (MOF) incorporation, answering emerging queries in multidisciplinary science.